Cas no 2260917-98-2 ((S)-ethyl(imino)(propan-2-yl)-lambda6-sulfanone)

• Product Name: (S)-ethyl(imino)(propan-2-yl)-lambda6-sulfanone
• CAS No: 2260917-98-2
• MF: C₅H₁₃NOS
• MW: 135.227820158005
• CID: 5767126
• PubChem ID: 125457135
• Update Time: 2025-10-31

(S)-ethyl(imino)(propan-2-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• EN300-6739336
• 2260917-98-2
• (S)-ethyl(imino)(propan-2-yl)-lambda6-sulfanone

• Inchi： 1S/C5H13NOS/c1-4-8(6,7)5(2)3/h5-6H,4H2,1-3H3/t8-/m0/s1
• InChI Key： WOPSMXKFEWHMCM-QMMMGPOBSA-N
• SMILES： [S@](CC)(C(C)C)(=N)=O

Computed Properties

• Exact Mass: 135.07178521g/mol
• Monoisotopic Mass: 135.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.3Ų

Additional information on (S)-ethyl(imino)(propan-2-yl)-lambda6-sulfanone

Research Brief on (S)-ethyl(imino)(propan-2-yl)-lambda6-sulfanone (CAS: 2260917-98-2): Recent Advances and Applications

The compound (S)-ethyl(imino)(propan-2-yl)-lambda6-sulfanone (CAS: 2260917-98-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanistic insights, and emerging roles in drug discovery and development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of sulfoximine-based pharmaceuticals. Sulfoximines, a class of sulfur-containing compounds, have gained prominence for their stability, bioavailability, and ability to modulate biological targets. The (S)-enantiomer, in particular, has shown enhanced selectivity in enzyme inhibition, making it a valuable scaffold for designing novel inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of (S)-ethyl(imino)(propan-2-yl)-lambda6-sulfanone using chiral auxiliaries, achieving >99% enantiomeric excess. The study also explored its application in constructing kinase inhibitors, revealing improved potency against specific cancer-related kinases compared to racemic counterparts.

In addition to its synthetic utility, mechanistic investigations have uncovered its potential as a prodrug moiety. Research from the European Journal of Pharmaceutical Sciences (2024) reported that the compound's sulfoximine group undergoes selective metabolic activation in vivo, releasing active drug molecules with reduced off-target effects. This property is being leveraged in the development of next-generation anti-inflammatory agents.

Ongoing clinical trials (Phase I/II) are evaluating derivatives of (S)-ethyl(imino)(propan-2-yl)-lambda6-sulfanone as potential treatments for neurodegenerative diseases. Preliminary data suggest that these compounds can cross the blood-brain barrier effectively and exhibit neuroprotective effects in preclinical models of Alzheimer's disease.

Despite these advances, challenges remain in scaling up the synthesis and optimizing the pharmacokinetic properties of related drug candidates. Future research directions include exploring structure-activity relationships (SAR) to further refine the therapeutic potential of this promising chemical entity.